Cas no 551921-02-9 (tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate
• CAS No: 551921-02-9
• MF: C₁₅H₂₀ClN₃O₃
• MW: 325.790602684021
• MDL: MFCD02187456
• CID: 2092028
• PubChem ID: 4321619
• Update Time: 2025-07-19

tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate
• tert-butyl 4-(2-chloropyridine-3-carbonyl)piperazine-1-carboxylate
• SMR000335832
• (2-Chloropyridin-3-yl)(N-Boc-piperazin-1-yl)methanone
• SCHEMBL12832991
• DTXSID10401903
• DB-309332
• 551921-02-9
• 4-(2-Chloro-pyridine-3-carbonyl)-piperazine-1-carboxylic acid tert-butyl ester
• DB-218263
• EN300-7415822
• BXA92102
• 5R-1536
• AKOS005094560
• CHEMBL1467855
• HMS2665F10
• tert-butyl 4-[(2-chloro-3-pyridinyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate
• MLS000721520
• tert-Butyl4-(2-chloronicotinoyl)piperazine-1-carboxylate
• Oprea1_364856
• MFCD02187456
• FTDQBRORZZFGGM-UHFFFAOYSA-N

• MDL： MFCD02187456
• Inchi： 1S/C15H20ClN3O3/c1-15(2,3)22-14(21)19-9-7-18(8-10-19)13(20)11-5-4-6-17-12(11)16/h4-6H,7-10H2,1-3H3
• InChI Key： FTDQBRORZZFGGM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 325.1193192g/mol
• Monoisotopic Mass: 325.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate (CAS No. 551921-02-9)

Tert-Butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate, identified by the chemical abstracts service number 551921-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in the development of therapeutic agents. The structural features of this molecule, particularly the presence of a chloronicotinoyl moiety and a tert-butyl protecting group, contribute to its unique reactivity and biological activity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The chloronicotinoyl group, derived from nicotinic acid, introduces a polar and electron-withdrawing character to the molecule, which can influence its interactions with biological targets. This feature is particularly relevant in the context of designing ligands for neurotransmitter receptors, such as nicotinic acetylcholine receptors (nAChRs), which play a crucial role in various physiological processes, including cognition, muscle contraction, and autonomic signaling. The tert-butyl group, on the other hand, serves as a steric shield, enhancing the metabolic stability of the compound and preventing unwanted side reactions during synthesis and in vivo degradation.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine scaffolds are known for their ability to modulate a wide range of biological targets due to their flexible three-dimensional structure and capacity to engage with multiple binding pockets. In particular, compounds containing the piperazine ring have been extensively studied for their potential in treating neurological disorders, such as schizophrenia, depression, and epilepsy. The introduction of substituents like the chloronicotinoyl group into these structures can further refine their pharmacological profiles, leading to improved efficacy and selectivity.

Current research in the field of neuropharmacology has demonstrated that modifications at specific positions on the piperazine ring can significantly alter the binding affinity and functional outcomes of these compounds. For instance, studies have shown that incorporating halogenated aromatic groups, such as those found in the chloronicotinoyl moiety, can enhance receptor binding affinity and prolong duration of action. This has led to the exploration of novel derivatives as potential treatments for central nervous system (CNS) disorders. The synthesis and characterization of Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate represent an important step in this direction, providing a versatile platform for further structural optimization.

The chemical synthesis of Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the chloronicotinoyl group onto the piperazine ring, followed by protection-deprotection strategies to install the tert-butyl carboxylate moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies and preclinical evaluations.

In addition to its potential applications in CNS drug development, Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate may also find utility in other therapeutic areas. For example, its structural motif could be adapted for designing compounds targeting ion channels or enzymes involved in inflammatory responses. The versatility of piperazine derivatives allows for extensive structural diversification, enabling researchers to tailor molecules for specific biological activities. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches.

The growing interest in Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate is reflected in the increasing number of patents and publications describing its synthesis and applications. Researchers are exploring various derivatives to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have also been employed to predict binding interactions and optimize lead structures before experimental validation. These computational approaches have significantly accelerated the drug discovery process by reducing reliance on trial-and-error experimentation.

Future directions in the study of Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate may include investigations into its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets can provide insights into its therapeutic potential and guide further development efforts. Additionally, preclinical studies are essential to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated. Such studies will help determine whether this compound or its derivatives can be translated into viable candidates for treating human diseases.

The impact of compounds like Tert-butyl 4-(2-chloronicotinoyl)piperazine-1-carboxylate extends beyond academic research; they represent critical components in the broader effort to develop new medicines that address unmet medical needs. The pharmaceutical industry relies on innovative chemical entities such as this one to drive progress in drug discovery pipelines. By leveraging structural diversity and advanced synthetic techniques, researchers continue to uncover novel therapeutic opportunities that could benefit patients worldwide.